Cas no 89079-60-7 (5-Pyrimidinecarbonitrile, 1,4-dihydro-4-methyl-2-(methylthio)-)
89079-60-7 structure
Product Name:5-Pyrimidinecarbonitrile, 1,4-dihydro-4-methyl-2-(methylthio)-
CAS No:89079-60-7
MF:C7H9N3S
MW:167.231459379196
CID:613211
PubChem ID:13114186
Update Time:2025-04-19
5-Pyrimidinecarbonitrile, 1,4-dihydro-4-methyl-2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- 5-Pyrimidinecarbonitrile, 1,4-dihydro-4-methyl-2-(methylthio)-
- 4-methyl-2-methylsulfanyl-1,4-dihydropyrimidine-5-carbonitrile
- 5-cyano-4-methyl-2-methylthio-3,4-dihydropyrimidine
- 5-Pyrimidinecarbonitrile,1,4-dihydro-4-methyl-2-(methylthio)
- 89079-60-7
- DTXSID10518924
- 4-Methyl-2-(methylthio)-1,4-dihydropyrimidine-5-carbonitrile
- 4-Methyl-2-(methylsulfanyl)-1,4-dihydropyrimidine-5-carbonitrile
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- Inchi: 1S/C7H9N3S/c1-5-6(3-8)4-9-7(10-5)11-2/h4-5H,1-2H3,(H,9,10)
- InChI Key: CXWFXTTWVNURJU-UHFFFAOYSA-N
- SMILES: S(C)C1NC=C(C#N)C(C)N=1
Computed Properties
- Exact Mass: 167.05200
- Monoisotopic Mass: 167.05171847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 73.5Ų
Experimental Properties
- PSA: 73.48000
- LogP: 0.86898
5-Pyrimidinecarbonitrile, 1,4-dihydro-4-methyl-2-(methylthio)- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
89079-60-7 (5-Pyrimidinecarbonitrile, 1,4-dihydro-4-methyl-2-(methylthio)-) Related Products
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